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Compound of Interest

Compound Name: 1-Benzylcyclododec-1-ene

Cat. No.: B15422394 Get Quote

Application Notes and Protocols for 1-
Benzylcyclododec-1-ene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific safety data sheet (SDS) for 1-Benzylcyclododec-1-ene was found.

The following information is based on the safety profiles of structurally similar compounds,

including alpha-olefins and other cyclic hydrocarbons. It is imperative to handle this compound

with caution and to perform a thorough risk assessment before use. All procedures should be

conducted in a well-ventilated chemical fume hood, and appropriate personal protective

equipment must be worn.

Chemical and Physical Properties
Due to the absence of specific data for 1-Benzylcyclododec-1-ene, the following table

summarizes the properties of related compounds to provide an estimation of its characteristics.
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Property 1-Decene Dodec-1-ene
Cyclododecene
(mixture of cis and
trans)

Molecular Formula C₁₀H₂₀ C₁₂H₂₄ C₁₂H₂₂

Molecular Weight 140.27 g/mol 168.32 g/mol 166.30 g/mol

Appearance Colorless liquid
Colorless liquid with a

mild, pleasant odor
Colorless liquid

Boiling Point 172 °C 213.8 °C 232 - 245 °C

Flash Point 49 °C 77 °C Not available

Density 0.741 g/cm³ 0.7584 g/cm³ Not available

Solubility Insoluble in water

Insoluble in water;

Soluble in ethanol,

ethyl ether, and

acetone[1]

Not available

Hazard Identification and Safety Precautions
Based on data from similar compounds, 1-Benzylcyclododec-1-ene is anticipated to be a

combustible liquid that can cause skin and eye irritation.[2][3] Inhalation of vapors may cause

respiratory tract irritation, and ingestion may be harmful.[2]

Precautionary Statements:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[2][3] No smoking.

[2][3] Keep container tightly closed.[2] Ground and bond container and receiving equipment.

[2] Use explosion-proof electrical, ventilating, and lighting equipment.[2] Use only non-

sparking tools.[2] Take precautionary measures against static discharge.[2] Wash skin

thoroughly after handling. Wear protective gloves, eye protection, and face protection.[2]

Response:

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[2]
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If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

If swallowed: Immediately call a POISON CENTER or doctor/physician.[2] Do NOT induce

vomiting.[2]

In case of fire: Use CO₂, dry chemical, or foam for extinction.[2]

Storage: Store in a well-ventilated place. Keep cool.[2] Store locked up.[2]

Disposal: Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 1-Benzylcyclododec-1-ene to

determine the appropriate PPE. The following are general recommendations:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and

closed-toe shoes.[4]

Respiratory Protection: If working outside of a fume hood or with heated material, a NIOSH-

approved respirator with an organic vapor cartridge is recommended.[5]

Handling Protocol
Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Have an appropriate fire extinguisher (e.g., CO₂, dry chemical) readily available.

Have a spill kit with absorbent materials accessible.

Procedure:
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Ground all equipment to prevent static discharge.[2]

Use only non-sparking tools.[2][4]

Slowly transfer the required amount of 1-Benzylcyclododec-1-ene using a clean, dry

glass syringe or pipette.

Keep the container tightly closed when not in use.

Waste Disposal:

Dispose of all waste, including empty containers, in accordance with local, state, and

federal regulations.

Contaminated materials should be treated as hazardous waste.

Storage Protocol
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Store away from incompatible materials such as strong oxidizing agents.[2]

The storage area should be a designated flammables cabinet or room.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL06800&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL06800&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-Benzyl-1-4-7-10-tetraazacyclododecane.pdf
https://www.benchchem.com/product/b15422394?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL06800&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-Benzyl-1-4-7-10-tetraazacyclododecane.pdf
https://www.fishersci.com/store/msds?partNumber=AAL06800&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL06800&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15422394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE

Ensure Fume Hood is Operational

Prepare Spill Kit & Fire Extinguisher

Ground Equipment

Use Non-Sparking Tools

Transfer Compound

Keep Container Closed

Decontaminate Work Area

Dispose of Waste Properly

Remove and Clean PPE

Click to download full resolution via product page

Caption: Experimental workflow for handling 1-Benzylcyclododec-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. fishersci.com [fishersci.com]

3. chemicalbook.com [chemicalbook.com]

4. chemicalbook.com [chemicalbook.com]

5. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Protocols for handling and storage of 1-
Benzylcyclododec-1-ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15422394#protocols-for-handling-and-storage-of-1-
benzylcyclododec-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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